Cas no 2034377-84-7 (1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one)

1-(7-Fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one is a fluorinated benzoxazepine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its unique structure combines a benzoxazepine core with a propanone substituent, offering versatility for further synthetic modifications. The fluorine atom at the 7-position enhances metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. This compound exhibits favorable physicochemical properties, including moderate lipophilicity and structural rigidity, which may contribute to improved binding affinity in target interactions. Its well-defined synthetic pathway allows for scalable production with high purity, supporting its use in preclinical studies. Researchers may explore its utility as a scaffold for developing CNS-active agents or other therapeutically relevant molecules.
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one structure
2034377-84-7 structure
Product Name:1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
CAS No:2034377-84-7
MF:C12H14FNO2
MW:223.243466854095
CID:5334763
Update Time:2025-06-15

1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
    • 1-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one
    • Z1908361912
    • 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
    • Inchi: 1S/C12H14FNO2/c1-2-12(15)14-5-6-16-11-4-3-10(13)7-9(11)8-14/h3-4,7H,2,5-6,8H2,1H3
    • InChI Key: LTKDIJRKCRGPTE-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CN(C(CC)=O)CCO2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 259
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5

1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6543-4941-2μmol
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
2μmol
$85.5 2023-11-21
Life Chemicals
F6543-4941-5μmol
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
5μmol
$94.5 2023-11-21
Life Chemicals
F6543-4941-10μmol
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
10μmol
$103.5 2023-11-21
Life Chemicals
F6543-4941-20μmol
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
20μmol
$118.5 2023-11-21
Life Chemicals
F6543-4941-1mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
1mg
$81.0 2023-11-21
Life Chemicals
F6543-4941-2mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
2mg
$88.5 2023-11-21
Life Chemicals
F6543-4941-3mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
3mg
$94.5 2023-11-21
Life Chemicals
F6543-4941-4mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
4mg
$99.0 2023-11-21
Life Chemicals
F6543-4941-5mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
5mg
$103.5 2023-11-21
Life Chemicals
F6543-4941-10mg
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
2034377-84-7 90%+
10mg
$118.5 2023-11-21

Additional information on 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one

Comprehensive Overview of 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one (CAS No. 2034377-84-7)

The compound 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one (CAS No. 2034377-84-7) is a fluorinated derivative of the benzoxazepine class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of a fluoro substituent at the 7-position of the benzoxazepine ring enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for fluorinated compounds like 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one has surged, driven by their applications in drug discovery and material science. The benzoxazepine core is known for its versatility, often serving as a key pharmacophore in central nervous system (CNS) therapeutics. This compound's propan-1-one moiety further contributes to its lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in neuropharmacology. As the scientific community explores new treatments for neurological disorders, such as anxiety and depression, this compound's structural attributes align with current trends in small-molecule drug development.

The synthesis and characterization of CAS No. 2034377-84-7 involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and confirm the compound's structural integrity, which is critical for reproducibility in research. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for such fluorinated heterocycles, addressing environmental concerns while maintaining efficiency. This dual focus on innovation and sustainability resonates with modern scientific priorities.

From a commercial perspective, 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one is of interest to pharmaceutical companies and academic labs alike. Its potential as a building block for drug candidates has led to increased patent filings and publications. Online searches for terms like "fluorinated benzoxazepine synthesis" or "CAS 2034377-84-7 applications" reflect this trend. Additionally, the compound's relevance to medicinal chemistry and biochemical assays makes it a frequent subject in scientific discussions, particularly in forums focused on CNS drug design.

In summary, 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one represents a compelling area of study at the intersection of chemistry and pharmacology. Its structural complexity, combined with the therapeutic potential of the benzoxazepine framework, positions it as a valuable entity for future research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the evolving landscape of drug discovery and chemical innovation.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd